Cas no 209328-70-1 (2-Amino-3-chloro-5-hydroxypyridine)

• Product Name: 2-Amino-3-chloro-5-hydroxypyridine
• CAS No: 209328-70-1
• MF: C₅H₅ClN₂O
• MW: 144.55899977684
• MDL: MFCD09835228
• CID: 252680
• PubChem ID: 22451553
• Update Time: 2025-04-19

2-Amino-3-chloro-5-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-5-chloropyridin-3-ol
• 2-AMINO-3-CHLORO-5-HYDROXYPYRIDINE
• 3-Pyridinol,6-amino-5-chloro-
• 3-Pyridinol,6-amino-5-chloro
• 6-amino-5-chloro-3-pyridinol
• 6-azanyl-5-chloranyl-pyridin-3-ol
• 6-Amino-5-chloro-pyridin-3-ol
• 209328-70-1
• D87909
• MFCD09835228
• SB35276
• DTXSID40625716
• 4-(PIPERIDIN-3-YLCARBONYL)MORPHOLINEHYDROCHLORIDE
• CS-0333641
• 3-Pyridinol, 6-amino-5-chloro-
• FT-0657353
• SCHEMBL7411078
• A815031
• AKOS006328105
• 2-Amino-3-chloro-5-hydroxypyridine

• MDL： MFCD09835228
• Inchi： 1S/C5H5ClN2O/c6-4-1-3(9)2-8-5(4)7/h1-2,9H,(H2,7,8)
• InChI Key： WLPYIDGPFZGNPE-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CN=C1N)O

Computed Properties

• Exact Mass: 144.00900
• Monoisotopic Mass: 144.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 405.6±45.0 °C at 760 mmHg
• Flash Point: 199.1±28.7 °C
• PSA: 59.14000
• LogP: 1.60400
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-Amino-3-chloro-5-hydroxypyridine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)